Cas no 797800-86-3 ((S)-Cyano(4-methylphenyl)methyl propanoate)

(S)-Cyano(4-methylphenyl)methyl propanoate structure
797800-86-3 structure
Product Name:(S)-Cyano(4-methylphenyl)methyl propanoate
CAS No:797800-86-3
MF:C12H13NO2
MW:203.237123250961
CID:556699
Update Time:2023-08-02

(S)-Cyano(4-methylphenyl)methyl propanoate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-methyl-a-(1-oxopropoxy)-, (aS)-
    • Benzeneacetonitrile, 4-methyl-alpha-(1-oxopropoxy)-, (alphaS)- (9CI)
    • (S)-Cyano(4-methylphenyl)methyl propanoate
    • Inchi: 1S/C12H13NO2/c1-3-12(14)15-11(8-13)10-6-4-9(2)5-7-10/h4-7,11H,3H2,1-2H3/t11-/m1/s1
    • InChI Key: YUBUIQYNLFIQBX-LLVKDONJSA-N
    • SMILES: O(C(CC)=O)[C@H](C#N)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 203.095
  • Monoisotopic Mass: 203.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
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